Cas no 1803875-42-4 (6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid)
1803875-42-4 structure
Product Name:6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid
CAS No:1803875-42-4
MF:C9H5F2NO4
MW:229.137109518051
CID:4817936
Update Time:2025-09-19
6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid
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- Inchi: 1S/C9H5F2NO4/c10-9(11)15-4-1-2-5-6(3-4)16-7(12-5)8(13)14/h1-3,9H,(H,13,14)
- InChI Key: KKQIBDUHEHFMBG-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC2=C(C=1)OC(C(=O)O)=N2)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 276
- XLogP3: 2.5
- Topological Polar Surface Area: 72.6
6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081005445-250mg |
6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid |
1803875-42-4 | 98% | 250mg |
$805.69 | 2022-04-02 | |
| Alichem | A081005445-500mg |
6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid |
1803875-42-4 | 98% | 500mg |
$1,064.38 | 2022-04-02 | |
| Alichem | A081005445-1g |
6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid |
1803875-42-4 | 98% | 1g |
$1,922.50 | 2022-04-02 |
6-(Difluoromethoxy)benzo[d]oxazole-2-carboxylic acid Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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